Cas no 145395-63-7 (Diethyl Butylethylmalonate-d5)

• Product Name: Diethyl Butylethylmalonate-d5
• CAS No: 145395-63-7
• MF: C₁₃H₂₄O₄
• MW: 249.358073234558
• CID: 2085041
• Update Time: 2025-10-25

Diethyl Butylethylmalonate-d5 Chemical and Physical Properties

Names and Identifiers

• Diethyl Butylethylmalonate-d5
• Diethyl 2-butyl-2-(1,1,2,2,2-pentadeuterioethyl)propanedioate

• Inchi： 1S/C13H24O4/c1-5-9-10-13(6-2,11(14)16-7-3)12(15)17-8-4/h5-10H2,1-4H3/i2D3,6D2
• InChI Key： OPFFBDXXUZAUAK-QKLSXCJMSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C([2H])([2H])C([2H])([2H])[2H])CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 230
• Topological Polar Surface Area: 52.6

Additional information on Diethyl Butylethylmalonate-d5

Introduction to Diethyl Butylethylmalonate-d5 (CAS No. 145395-63-7)

Diethyl Butylethylmalonate-d5 (CAS No. 145395-63-7) is a deuterated derivative of butylethylmalonate, a compound that has gained significant attention in recent years due to its applications in various scientific and industrial fields. This deuterated form is particularly valuable for its enhanced stability and reduced metabolic degradation, making it a preferred choice in research and development.

The chemical structure of Diethyl Butylethylmalonate-d5 consists of a malonic acid backbone with deuterium atoms replacing hydrogen atoms at specific positions. This modification imparts unique properties to the compound, such as increased isotopic purity and improved solubility, which are crucial for its use in advanced analytical techniques and pharmaceutical research.

In the realm of pharmaceutical research, Diethyl Butylethylmalonate-d5 has been extensively studied for its potential as a metabolic tracer. Metabolic tracers are essential tools in understanding the biochemical pathways and mechanisms of drug metabolism. By incorporating deuterium atoms, the compound can be more easily detected and quantified using mass spectrometry, providing valuable insights into drug metabolism and pharmacokinetics.

Recent studies have highlighted the utility of Diethyl Butylethylmalonate-d5 in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a scaffold for the synthesis of new drugs with improved pharmacological profiles. The enhanced stability and reduced metabolic degradation of the deuterated form make it an attractive candidate for drug design and optimization.

In addition to its applications in pharmaceutical research, Diethyl Butylethylmalonate-d5 has also found use in environmental science. Deuterated compounds are often employed as tracers to study environmental processes, such as water cycles and pollutant transport. The unique isotopic signature of Diethyl Butylethylmalonate-d5 allows researchers to track its movement and transformation in various environmental matrices, providing critical data for environmental monitoring and management.

The synthesis of Diethyl Butylethylmalonate-d5 involves a series of well-defined chemical reactions, including the deuteration of specific hydrogen atoms. This process requires precise control over reaction conditions to ensure high yields and isotopic purity. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the final product and verify its purity.

The safety profile of Diethyl Butylethylmalonate-d5 is another important aspect to consider. While the compound itself is not classified as hazardous, proper handling and storage procedures should be followed to ensure workplace safety. Researchers should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and proper waste disposal methods.

In conclusion, Diethyl Butylethylmalonate-d5 (CAS No. 145395-63-7) is a versatile compound with a wide range of applications in pharmaceutical research, environmental science, and analytical chemistry. Its unique properties make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new applications and potential uses, the importance of this deuterated compound is likely to grow even further.